N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide, also known as CP-96,345, is a synthetic compound that belongs to the class of oxadiazoles. It has been extensively researched for its potential application in the field of neuroscience. CP-96,345 has shown promise as a tool for investigating the role of neuropeptides in the brain and has been used in several scientific studies.
Scientific Research Applications
Synthesis and Biological Properties
Some new N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamides have been synthesized and shown to exhibit significant local anaesthetic activity. This research outlines the synthesis process of these compounds by treating 2-amino-5-aryH,3,4-oxadiazoles with 3-chloropropanoyl chloride, resulting in the formation of 2-chloropropanamido- and 2-chlorobutanamido-5-aryl-1,3,4-oxadiazoles. These compounds, upon treatment with secondary amines, yielded the title compounds with notable biological activity (Saxena, Singh, Agarwal, & Mehra, 1984).
Anticancer and Antimicrobial Activities
Research into the synthesis and molecular docking of new 1,3-oxazole clubbed pyridyl-pyrazolines, which are structurally similar to N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamides, revealed potent anticancer and antimicrobial agents. These compounds were studied for their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA), showing significant potency. Additionally, in vitro antibacterial and antifungal activities of these compounds were documented, suggesting their potential in overcoming microbial resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).
Alzheimer’s Disease Treatment
A series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was synthesized to evaluate new drug candidates for Alzheimer’s disease. The compounds exhibited enzyme inhibition activity against acetylcholinesterase (AChE), highlighting their potential as new drug candidates. The study involved converting 4-chlorobenzenesulfonyl chloride and ethyl piperidin-3-carboxylate into a series of electrophiles, N-alkyl/aralkyl/aryl-3-bromopropanamide, which were synthesized and screened for their enzyme inhibition activity, demonstrating their applicability in the treatment of Alzheimer’s disease (Rehman et al., 2018).
Herbicidal Activity
N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, a compound with structural similarities to N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamides, has been synthesized and found to be effective in herbicidal activity. This research showcases the potential of such compounds in agricultural applications, indicating the diverse utility of N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamides in both medical and agricultural sectors (Liu et al., 2008).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3O2/c1-2-10(17)14-7-11-15-12(16-18-11)8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YORITNCRDCFYOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCC1=NC(=NO1)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.